![molecular formula C15H15F2NO4S2 B2851206 2-((difluoromethyl)sulfonyl)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzamide CAS No. 1788846-39-8](/img/structure/B2851206.png)
2-((difluoromethyl)sulfonyl)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzamide
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Description
2-((difluoromethyl)sulfonyl)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C15H15F2NO4S2 and its molecular weight is 375.4. The purity is usually 95%.
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Scientific Research Applications
Environmental and Chemical Stability Studies
Studies on perfluoroalkyl sulfonamides (PFASs) and their environmental impact offer insights into the chemical stability and environmental persistence of fluorinated compounds, including those with sulfonyl groups. Shoeib et al. (2004) investigated the indoor and outdoor air concentrations and phase partitioning of PFASs, highlighting their widespread use in domestic products and their potential for long-range environmental transport (Shoeib, Harner, Ikonomou, & Kannan, 2004).
Insecticidal and Herbicidal Applications
The synthesis and application of flubendiamide, a novel insecticide with a unique structure incorporating sulfonyl and fluorinated groups, demonstrate the compound's potent activity against lepidopterous pests. This suggests potential agricultural applications for related fluorinated sulfonyl compounds in pest management programs (Tohnishi et al., 2005).
Antimicrobial and Antipathogenic Activities
Research on thiourea derivatives, including those with sulfonyl functionalities, has shown significant antimicrobial activity, particularly against biofilm-forming bacteria like Pseudomonas aeruginosa and Staphylococcus aureus. This underscores the potential of sulfonyl-containing compounds in developing new antimicrobial agents with specific activity against biofilm-associated infections (Limban, Marutescu, & Chifiriuc, 2011).
Synthesis and Characterization of Fluorinated Compounds
The synthesis and characterization of various fluorinated compounds, including those with sulfonyl groups, have been a focus of research due to their unique properties and potential applications in material science and pharmaceuticals. Studies like those by Kasai et al. (2012) on the synthesis of cyclopropane derivatives via fluorinated vinylsulfonium salts provide a basis for exploring the reactivity and utility of similar fluorinated sulfonyl compounds in organic synthesis (Kasai, Maeda, Furuno, & Hanamoto, 2012).
Properties
IUPAC Name |
2-(difluoromethylsulfonyl)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15F2NO4S2/c1-9-6-7-23-13(9)11(19)8-18-14(20)10-4-2-3-5-12(10)24(21,22)15(16)17/h2-7,11,15,19H,8H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSOGDRCMFJJOSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)C(CNC(=O)C2=CC=CC=C2S(=O)(=O)C(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15F2NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.